Cas no 804566-93-6 (PHOSPHORIC ACID, 2-CYANOETHYL1-(2,4-DIFLUOROPHENYL)-2-(1H-1,2,4-TRIAZOL-1-YL)-1-(1H-1,2,4-TRIAZOL-1-YLMETHYL)ETHYL UNDECYL ESTER)

• Product name: PHOSPHORIC ACID, 2-CYANOETHYL1-(2,4-DIFLUOROPHENYL)-2-(1H-1,2,4-TRIAZOL-1-YL)-1-(1H-1,2,4-TRIAZOL-1-YLMETHYL)ETHYL UNDECYL ESTER
• CAS No: 804566-93-6
• MF: C₂₇H₃₈F₂N₇O₄P
• MW: 593.605693340302
• CID: 3496853

PHOSPHORIC ACID, 2-CYANOETHYL1-(2,4-DIFLUOROPHENYL)-2-(1H-1,2,4-TRIAZOL-1-YL)-1-(1H-1,2,4-TRIAZOL-1-YLMETHYL)ETHYL UNDECYL ESTER Chemical and Physical Properties

Names and Identifiers

• PHOSPHORIC ACID, 2-CYANOETHYL1-(2,4-DIFLUOROPHENYL)-2-(1H-1,2,4-TRIAZOL-1-YL)-1-(1H-1,2,4-TRIAZOL-1-YLMETHYL)ETHYL UNDECYL ESTER
• Phosphoric acid, 2-cyanoethyl 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-1-(1H-1,2,4-triazol-1-ylmethyl)ethyl undecyl ester

• Inchi： 1S/C27H38F2N7O4P/c1-2-3-4-5-6-7-8-9-10-15-38-41(37,39-16-11-14-30)40-27(18-35-22-31-20-33-35,19-36-23-32-21-34-36)25-13-12-24(28)17-26(25)29/h12-13,17,20-23H,2-11,15-16,18-19H2,1H3
• InChI Key： OJZXWVGJAIJVCT-UHFFFAOYSA-N
• SMILES： P(OCCCCCCCCCCC)(OC(C1=CC=C(F)C=C1F)(CN1C=NC=N1)CN1C=NC=N1)(OCCC#N)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 75.4-77.0 °C
• Boiling Point: 748.6±70.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)